Cas no 69687-80-5 (Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate)

• Product Name: Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate
• CAS No: 69687-80-5
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD00203859
• CID: 90477
• PubChem ID: 592729
• Update Time: 2025-04-18

Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate
• Methyl 2,5-dimethylpyrrole-3-carboxylate
• 2,5-Dimethyl-3-methoxycarbonyl-pyrrol
• 2,5-Dimethyl-pyrrol-3-carbonsaeure-methylester
• 2,5-dimethyl-pyrrole-3-carboxylic acid methyl ester
• 2,5-Dimethyl-1H-pyrrole-3-carboxylic acid methyl ester
• 2,5-Dimethylpyrrole-3-carboxylic acid methyl ester
• CHEBI:183474
• 2,5-dimethyl,4-(carbomethoxy) pyrrole
• MFCD00203859
• SCHEMBL78402
• Maybridge1_008495
• Methyl2,5-dimethyl-1H-pyrrole-3-carboxylate
• HMS565K03
• CCG-41625
• SY101030
• DTXSID70343855
• 1H-Pyrrole-3-carboxylic acid, 2,5-dimethyl-, methyl ester
• 1H-Pyrrole-3-carboxylicacid,2,5-dimethyl-,methyl ester
• 69687-80-5
• AS-40808
• A836610
• SB62124
• SR-01000631686-1
• CS-0038238
• Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate #
• FT-0628417
• AKOS006229774
• BCP14064
• 2,5-Dimethylpyrrole-3-carboxylic acid methyl ester;2,5-Dimethyl-1h-pyrrole-3-carboxylic acid methyl ester;

• MDL： MFCD00203859
• Inchi： 1S/C8H11NO2/c1-5-4-7(6(2)9-5)8(10)11-3/h4,9H,1-3H3
• InChI Key： OQWZEJIISPYZPW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C)NC=1C)=O

Computed Properties

• Exact Mass: 153.07900
• Monoisotopic Mass: 153.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.1A^2
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.4

Experimental Properties

• Color/Form: Slightly white powder.
• Density: 1.108
• Melting Point: 115 °C
• Boiling Point: 294 ºC
• Flash Point: 132 ºC
• Refractive Index: 1.521
• PSA: 42.09000
• LogP: 1.41810
• Solubility: Insoluble in water

Methyl 2,5-dimethyl-1H-pyrrole-3-carboxylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38